Cas no 1025719-26-9 (2-(3,5-Diisopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(3,5-Diisopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1025719-26-9 structure
Product Name:2-(3,5-Diisopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1025719-26-9
MF:C18H29BO2
MW:288.232665777206
MDL:MFCD12405517
CID:1135628
PubChem ID:53429049
Update Time:2025-09-24

2-(3,5-Diisopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-[3,5-di(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 3,5-Diisopropylphenylboronic Acid Pinacol Ester
    • 2-(3,5-DIISOPROPYLPHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • FPHIZLUIWBQZFA-UHFFFAOYSA-N
    • SY226281
    • CS-0176933
    • 1,3,2-Dioxaborolane, 2-[3,5-bis(1-methylethyl)phenyl]-4,4,5,5-tetramethyl-
    • DTXSID20700030
    • MFCD12405517
    • CS-12837
    • AC1388
    • 3,5-DiisopropylphenylboronicAcidPinacolEster
    • DB-103520
    • AKOS025296321
    • 1025719-26-9
    • 2-(3,5-Diisopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • MDL: MFCD12405517
    • Inchi: 1S/C18H29BO2/c1-12(2)14-9-15(13(3)4)11-16(10-14)19-20-17(5,6)18(7,8)21-19/h9-13H,1-8H3
    • InChI Key: FPHIZLUIWBQZFA-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C=C(C(C)C)C=2)C(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 288.2260603g/mol
  • Monoisotopic Mass: 288.2260603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

2-(3,5-Diisopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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